Cas no 1784051-07-5 (2-(5-bromo-2,3-dimethoxyphenyl)ethyl(methyl)amine)
2-(5-bromo-2,3-dimethoxyphenyl)ethyl(methyl)amine Chemical and Physical Properties
Names and Identifiers
-
- 2-(5-bromo-2,3-dimethoxyphenyl)ethyl(methyl)amine
- 1784051-07-5
- EN300-1934548
- [2-(5-bromo-2,3-dimethoxyphenyl)ethyl](methyl)amine
-
- Inchi: 1S/C11H16BrNO2/c1-13-5-4-8-6-9(12)7-10(14-2)11(8)15-3/h6-7,13H,4-5H2,1-3H3
- InChI Key: MCMYWYICQMXCQA-UHFFFAOYSA-N
- SMILES: BrC1C=C(C(=C(C=1)CCNC)OC)OC
Computed Properties
- Exact Mass: 273.03644g/mol
- Monoisotopic Mass: 273.03644g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 180
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 30.5Ų
2-(5-bromo-2,3-dimethoxyphenyl)ethyl(methyl)amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1934548-0.05g |
[2-(5-bromo-2,3-dimethoxyphenyl)ethyl](methyl)amine |
1784051-07-5 | 0.05g |
$827.0 | 2023-09-17 | ||
| Enamine | EN300-1934548-0.1g |
[2-(5-bromo-2,3-dimethoxyphenyl)ethyl](methyl)amine |
1784051-07-5 | 0.1g |
$867.0 | 2023-09-17 | ||
| Enamine | EN300-1934548-0.25g |
[2-(5-bromo-2,3-dimethoxyphenyl)ethyl](methyl)amine |
1784051-07-5 | 0.25g |
$906.0 | 2023-09-17 | ||
| Enamine | EN300-1934548-0.5g |
[2-(5-bromo-2,3-dimethoxyphenyl)ethyl](methyl)amine |
1784051-07-5 | 0.5g |
$946.0 | 2023-09-17 | ||
| Enamine | EN300-1934548-1.0g |
[2-(5-bromo-2,3-dimethoxyphenyl)ethyl](methyl)amine |
1784051-07-5 | 1g |
$1100.0 | 2023-05-31 | ||
| Enamine | EN300-1934548-2.5g |
[2-(5-bromo-2,3-dimethoxyphenyl)ethyl](methyl)amine |
1784051-07-5 | 2.5g |
$1931.0 | 2023-09-17 | ||
| Enamine | EN300-1934548-5.0g |
[2-(5-bromo-2,3-dimethoxyphenyl)ethyl](methyl)amine |
1784051-07-5 | 5g |
$3189.0 | 2023-05-31 | ||
| Enamine | EN300-1934548-10.0g |
[2-(5-bromo-2,3-dimethoxyphenyl)ethyl](methyl)amine |
1784051-07-5 | 10g |
$4729.0 | 2023-05-31 | ||
| Enamine | EN300-1934548-1g |
[2-(5-bromo-2,3-dimethoxyphenyl)ethyl](methyl)amine |
1784051-07-5 | 1g |
$986.0 | 2023-09-17 | ||
| Enamine | EN300-1934548-5g |
[2-(5-bromo-2,3-dimethoxyphenyl)ethyl](methyl)amine |
1784051-07-5 | 5g |
$2858.0 | 2023-09-17 |
2-(5-bromo-2,3-dimethoxyphenyl)ethyl(methyl)amine Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
Additional information on 2-(5-bromo-2,3-dimethoxyphenyl)ethyl(methyl)amine
Introduction to 2-(5-bromo-2,3-dimethoxyphenyl)ethyl(methyl)amine (CAS No. 1784051-07-5)
2-(5-bromo-2,3-dimethoxyphenyl)ethyl(methyl)amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1784051-07-5, features a complex aromatic structure that makes it a promising candidate for further research and development in drug discovery. The presence of both bromine and methoxy substituents on the phenyl ring introduces unique electronic and steric properties, which can be exploited to modulate biological activity.
The molecular structure of 2-(5-bromo-2,3-dimethoxyphenyl)ethyl(methyl)amine consists of an ethyl chain linked to a tertiary amine group, with the aromatic ring bearing substituents that enhance its potential pharmacological relevance. The combination of these structural elements suggests that this compound may exhibit a range of biological activities, making it an intriguing subject for further investigation.
In recent years, there has been growing interest in the development of novel compounds that can interact with biological targets in innovative ways. The specific arrangement of atoms in 2-(5-bromo-2,3-dimethoxyphenyl)ethyl(methyl)amine positions it as a potential lead compound for the synthesis of new therapeutic agents. Researchers have been exploring its potential applications in various therapeutic areas, including neurology, oncology, and inflammation.
One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. The aromatic ring system, with its bromine and methoxy substituents, is reminiscent of several pharmacophores that have demonstrated efficacy in clinical settings. This similarity suggests that 2-(5-bromo-2,3-dimethoxyphenyl)ethyl(methyl)amine may possess similar or even enhanced biological properties.
The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The bromination and methylation steps are particularly critical, as they determine the final pharmacological profile of the molecule. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve the desired substitution patterns on the aromatic ring.
Evaluation of the pharmacological potential of 2-(5-bromo-2,3-dimethoxyphenyl)ethyl(methyl)amine has been conducted through both in vitro and in vivo studies. These investigations have revealed promising preliminary data regarding its interaction with various biological targets. For instance, studies have indicated that this compound may exhibit inhibitory effects on certain enzymes and receptors implicated in neurological disorders.
The role of computational chemistry has been instrumental in understanding the molecular interactions of 2-(5-bromo-2,3-dimethoxyphenyl)ethyl(methyl)amine. Molecular modeling techniques have allowed researchers to predict binding affinities and identify potential mechanisms of action. These insights have guided experimental efforts and facilitated the design of more refined derivatives.
In the context of drug discovery, the development of novel scaffolds is essential for overcoming resistance mechanisms and improving therapeutic outcomes. The unique structural features of 2-(5-bromo-2,3-dimethoxyphenyl)ethyl(methyl)amine make it a valuable asset in this endeavor. By leveraging its chemical diversity, researchers aim to identify compounds that can address unmet medical needs more effectively than existing treatments.
The future direction of research on 2-(5-bromo-2,3-dimethoxyphenyl)ethyl(methyl)amine includes further exploration of its pharmacological profile and optimization for clinical applications. Collaborative efforts between synthetic chemists and biologists are expected to yield novel derivatives with enhanced potency and selectivity. Additionally, preclinical studies will be crucial in evaluating safety profiles and establishing dosing regimens suitable for human trials.
The impact of this research extends beyond academic curiosity; it holds significant implications for patient care. By identifying new molecular entities like 2-(5-bromo-2,3-dimethoxyphenyl)ethyl(methyl)amine, scientists contribute to the ongoing effort to develop safer and more effective medications. The integration of cutting-edge synthetic methods with advanced biological assays underscores the dynamic nature of modern pharmaceutical research.
In conclusion, 2-(5-bromo-2,3-dimethoxyphenyl)ethyl(methyl)amine (CAS No. 1784051-07-5) represents a compelling example of how structural complexity can be leveraged to discover novel therapeutic agents. Its unique chemical features and promising pharmacological properties make it a focal point for ongoing research in medicinal chemistry. As investigations continue to unfold, this compound is poised to play a significant role in shaping future treatments across multiple therapeutic domains.
1784051-07-5 (2-(5-bromo-2,3-dimethoxyphenyl)ethyl(methyl)amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)